(5-chloro-2-methoxyphenyl)[5,6-dihydro[1,2,4]triazolo[4,3-a]pyrazin-7(8H)-yl]methanone

• IUPAC Name: (5-chloro-2-methoxyphenyl)-(6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazin-7-yl)methanone
• InChI: InChI=1S/C13H13ClN4O2/c1-20-11-3-2-9(14)6-10(11)13(19)17-4-5-18-8-15-16-12(18)7-17/h2-3,6,8H,4-5,7H2,1H3
• InChI Key: LDMLFYYNUABWDS-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)C(=O)N2CCN3C=NN=C3C2
• Molecular Formula: C13H13ClN4O2
• Molecular Weight: 292.72 g/mol

Description

The compound contains several functional groups including a methoxy group, a chloro group, and a triazolo-pyrazinone group. These groups could potentially contribute to the compound’s reactivity and properties.

Molecular Structure Analysis

The compound’s structure includes a fused triazole-pyrazine ring, which is a common feature in many heterocyclic compounds. This structure could potentially allow for specific interactions with different target receptors.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds with similar structures often undergo nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. The presence of a methoxy group, a chloro group, and a fused ring system in this compound could influence its properties such as solubility, stability, and reactivity.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For example, if it’s used as a drug, it could interact with biological targets via the functional groups present in its structure.

Future Directions

Future research could involve studying the compound’s properties and potential applications in more detail. This could include investigating its reactivity, stability, and interactions with biological targets.